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Compound of Interest

Compound Name: Oct-4-en-2-one

Cat. No.: B13624662

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
Oct-4-en-2-one, a carbonyl compound of interest in various chemical research domains. The
document outlines its molecular formula, weight, and provides a representative synthetic
protocol for a closely related isomer, illustrating a common experimental workflow.

Physicochemical Data

The fundamental molecular attributes of Oct-4-en-2-one are summarized in the table below.
This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value
Molecular Formula CsH140
Molecular Weight 126.20 g/mol
IUPAC Name oct-4-en-2-one
CAS Number 33665-27-9

Data sourced from PubChem compound summary for CID 53435807.[1]
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Experimental Protocols: A Representative Synthetic
Workflow

While specific protocols for the direct synthesis of Oct-4-en-2-one can vary, a common method
for the preparation of related unsaturated ketones involves the reduction of a similar precursor.
The following protocol details the synthesis of (E)-oct-2-en-4-ol from (E)-oct-2-en-4-one, which
serves as a relevant example of the chemical transformations these compounds can undergo.

Synthesis of (E)-oct-2-en-4-ol from (E)-oct-2-en-4-one
Materials:

e (E)-Oct-2-en-4-one (10.0 g, 79.2 mmol)

e Lithium aluminium hydride (LiAlH4) (1.8 g, 47.4 mmol)
o Tetrahydrofuran (THF), anhydrous (100 mL total)

» Water, deionized

e 10% aqueous Sodium Hydroxide (NaOH) solution

e Sodium sulfate (Na2S0Oa4), anhydrous

Procedure:

o Adispersion of LiAlH4 in 50 mL of THF is prepared in a round-bottom flask under a nitrogen
atmosphere and cooled to 0-5°C using an ice bath.

¢ A solution of (E)-Oct-2-en-4-one in 50 mL of THF is added dropwise to the LiAlH4 suspension
over 30 minutes, ensuring the reaction temperature is maintained below 5°C.

o After the addition is complete, the reaction mixture is stirred at room temperature for 1 hour.

e The mixture is then cooled back to 0°C, and water (1.8 g) is added cautiously to quench the
excess LiAlH4, keeping the temperature below 7°C.

e Subsequently, a 10% aqueous NaOH solution (1.8 g) and additional water (5.4 g) are added.
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e The ice bath is removed, and the mixture is stirred for 1 hour, during which a white
precipitate forms.

e Anhydrous sodium sulfate is added to the mixture to remove any remaining water.
e The solid precipitate is removed by filtration.

e The THF is removed from the filtrate under reduced pressure to yield the product, (E)-oct-2-
en-4-ol.

Visualized Experimental Workflow

The following diagram illustrates the key stages of the representative synthesis described
above, from initial reaction setup to final product isolation.
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Synthesis Workflow: Reduction of (E)-oct-2-en-4-one

Reaction Setup

Prepare LiAIH4 suspension in THF
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Final Product:
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Caption: A flowchart of the key steps in the synthesis of (E)-oct-2-en-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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